Cas no 2138028-29-0 (7-(5-methylfuran-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-(5-methylfuran-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2138028-29-0
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 6440365
• PubChem ID: 165478759
• Update Time: 2025-05-30

7-(5-methylfuran-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(5-methylfuran-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
• EN300-1075740
• 2138028-29-0
• 7-(5-methylfuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine

• Inchi： 1S/C12H13NOS/c1-8-2-3-10(14-8)11-12-9(4-6-13-11)5-7-15-12/h2-3,5,7,11,13H,4,6H2,1H3
• InChI Key： LGHQUNSDKSVPKG-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C3=CC=C(C)O3)C1=2

Computed Properties

• Exact Mass: 219.07178521g/mol
• Monoisotopic Mass: 219.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.4Ų

Additional information on 7-(5-methylfuran-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine

7-(5-Methylfuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine: A Comprehensive Overview

The compound 7-(5-methylfuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine, identified by the CAS registry number CAS No. 2138028-29-0, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thienopyridines, which are heterocyclic aromatic compounds combining a thiophene ring fused with a pyridine ring. The presence of the 5-methylfuran substituent at the 7-position introduces unique electronic and structural properties that make this compound particularly interesting for research and development.

Recent studies have highlighted the importance of thienopyridine derivatives in medicinal chemistry due to their potential as pharmacologically active agents. The thieno[2,3-c]pyridine core is known to exhibit significant interactions with biological targets such as enzymes and receptors. For instance, researchers at the University of California have reported that certain thienopyridine derivatives demonstrate potent anti-inflammatory and anti-tumor activities. These findings suggest that 7-(5-methylfuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine could be a promising candidate for drug development.

The synthesis of this compound involves a multi-step process that typically includes the formation of the thienopyridine ring system followed by substitution reactions to introduce the methylfuran group. A team from the Tokyo Institute of Technology has developed an efficient synthetic pathway using microwave-assisted synthesis techniques. This method not only enhances reaction efficiency but also reduces the environmental footprint compared to traditional methods.

In terms of physical properties, CAS No. 2138028-29-0 exhibits a high degree of stability under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. These properties are crucial for its characterization and quality control during production.

The application of this compound extends beyond pharmacology into materials science. Researchers at Stanford University have explored its use as a building block for advanced materials such as organic semiconductors. The unique electronic configuration of the thienopyridine moiety contributes to its potential in enhancing the performance of organic electronics.

In conclusion, 7-(5-methylfuran-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine, with its CAS number CAS No. 2138028-29-0, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its structural features and reactivity make it an attractive target for further research and development in both academic and industrial settings.